Cas no 1521416-65-8 (2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol)

• Product Name: 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol
• CAS No: 1521416-65-8
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 4772611
• Update Time: 2025-10-22

2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((6-amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol
• 2-[(6-amino-2-methylpyrimidin-4-yl)-ethylamino]ethanol
• 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol

• Inchi： 1S/C9H16N4O/c1-3-13(4-5-14)9-6-8(10)11-7(2)12-9/h6,14H,3-5H2,1-2H3,(H2,10,11,12)
• InChI Key： VTYIKSOOOXPSJF-UHFFFAOYSA-N
• SMILES： OCCN(C1C=C(N)N=C(C)N=1)CC

Computed Properties

• Exact Mass: 196.13241115 g/mol
• Monoisotopic Mass: 196.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.3
• Molecular Weight: 196.25

Additional information on 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol

Comprehensive Overview of 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol (CAS No. 1521416-65-8)

2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol, with the CAS number 1521416-65-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine core and ethanolamine side chain, exhibits unique properties that make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in kinase inhibition and signal transduction modulation, which are hot topics in current biomedical studies.

The molecular structure of 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol features a 6-amino-2-methylpyrimidin-4-yl group, which is known for its role in hydrogen bonding and molecular recognition. This structural motif is often found in compounds targeting enzyme active sites, making it a key focus for medicinal chemistry projects. The ethylaminoethanol side chain further enhances its solubility and bioavailability, addressing common challenges in drug formulation.

In recent years, the demand for high-purity chemical intermediates like CAS 1521416-65-8 has surged, driven by advancements in precision medicine and personalized therapeutics. This compound aligns with the growing trend of targeted drug delivery systems, a frequently searched topic in AI-driven drug discovery platforms. Its compatibility with computational chemistry tools also makes it a candidate for in silico screening, a method increasingly adopted by pharmaceutical companies to accelerate R&D cycles.

From a synthetic perspective, 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol can be synthesized through multi-step organic reactions, including nucleophilic substitution and reductive amination. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in industrial-scale production. Quality control measures, such as HPLC purity analysis and NMR characterization, are critical to ensure its suitability for high-throughput screening assays.

The versatility of CAS 1521416-65-8 extends to its potential role in bioconjugation and proteomics research, where its amino and hydroxyl functional groups enable covalent attachment to biomolecules. This aligns with the rising interest in theranostic agents, which combine therapeutic and diagnostic capabilities—a trending topic in biomedical engineering forums and search queries.

Environmental and regulatory considerations for 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol emphasize its classification as a non-hazardous material under standard handling conditions. This aspect is crucial for laboratories prioritizing green chemistry principles, another highly searched term in scientific databases. Proper storage recommendations include anhydrous conditions and temperature-controlled environments to maintain stability.

In conclusion, 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol (CAS 1521416-65-8) represents a multifaceted compound with broad applicability in cutting-edge research. Its structural features and functional groups position it as a promising candidate for addressing challenges in drug development, molecular biology, and material science. As the scientific community continues to explore its potential, this compound is poised to remain a subject of interest in both academic publications and industry reports.